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Cat. No.: B043025 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
2-Chloro-5-nitropyridine is a pivotal chemical intermediate, widely utilized in the synthesis of

complex organic molecules, particularly in the pharmaceutical and agrochemical industries. Its

unique electronic and structural features, characterized by an electron-deficient pyridine ring

bearing a reactive chlorine atom and a versatile nitro group, make it a valuable building block

for the construction of a diverse array of heterocyclic compounds. This technical guide provides

an in-depth analysis of the core features of 2-chloro-5-nitropyridine, including its

physicochemical properties, synthesis methodologies, key chemical reactions, and significant

applications in drug discovery and development, with a special focus on its role in the synthesis

of the multi-kinase inhibitor, Sorafenib.

Physicochemical and Spectral Data
2-Chloro-5-nitropyridine is a white to light yellow crystalline solid under standard conditions.

[1][2] A comprehensive summary of its physical and chemical properties is presented in Table

1. This data is crucial for its handling, storage, and for the design of synthetic protocols.

Table 1: Physicochemical Properties of 2-Chloro-5-nitropyridine
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Property Value References

Molecular Formula C₅H₃ClN₂O₂ [3][4]

Molecular Weight 158.54 g/mol [3][4]

Appearance
White to light yellow crystalline

powder/solid
[1][2][3]

Melting Point 105-111 °C [2][3][5][6]

Boiling Point 287.7 °C at 760 mmHg [1]

Density 1.534 g/cm³ [1]

Solubility

Insoluble in water; Soluble in

organic solvents such as

ethanol, acetone,

dichloromethane, chloroform,

and N,N-dimethylformamide

(DMF)

[1][2]

Flash Point 127.8 °C [1]

CAS Number 4548-45-2 [3][4]

Spectral data is essential for the identification and characterization of 2-chloro-5-
nitropyridine. Key spectral information is summarized in Table 2.

Table 2: Spectral Data for 2-Chloro-5-nitropyridine
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Spectral Data Type Key Features References

¹H NMR Spectrum available [7]

¹³C NMR Spectrum available [7]

Mass Spectrometry (GC-MS)
Major peaks at m/z 158, 112,

85, 76, 50
[4]

Infrared (IR) Spectroscopy Spectrum available [7][8]

FT-IR and FT-Raman
Spectra have been recorded

and analyzed
[9]

Synthesis of 2-Chloro-5-nitropyridine
Several synthetic routes to 2-chloro-5-nitropyridine have been established, primarily starting

from 2-aminopyridine or 2-hydroxypyridine derivatives.

Synthesis from 2-Aminopyridine
A common pathway involves the nitration of 2-aminopyridine to yield 2-amino-5-nitropyridine,

followed by a Sandmeyer-type reaction to replace the amino group with a chlorine atom.[10]

2-Aminopyridine 2-Amino-5-nitropyridine

Nitration
(H₂SO₄, HNO₃) 2-Chloro-5-nitropyridine

Diazotization & Sandmeyer Reaction
(NaNO₂, HCl, CuCl)

Click to download full resolution via product page

Caption: Synthesis of 2-chloro-5-nitropyridine from 2-aminopyridine.

Synthesis from 2-Hydroxy-5-nitropyridine
Another prevalent method is the chlorination of 2-hydroxy-5-nitropyridine using a chlorinating

agent such as phosphorus oxychloride (POCl₃) or phosphorus pentachloride (PCl₅).[5][11]
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2-Hydroxy-5-nitropyridine 2-Chloro-5-nitropyridine

Chlorination
(POCl₃ or PCl₅)

2-Chloro-5-nitropyridine

Pyridine Ring
with Cl at C2 and NO₂ at C5

Substituted 5-Nitropyridine
(Nu at C2)

Loss of Cl⁻Nucleophile
(e.g., R-NH₂, R-OH, R-SH)

Nucleophilic Attack Cl⁻

2-Chloro-5-nitropyridine 5-Amino-2-chloropyridine

Reduction
(e.g., H₂, Pd/C or Fe, HCl)

Key Intermediates

4-Chloro-N-methyl-2-pyridinecarboxamide
(derived from 2-chloropyridine chemistry)

4-(2-(N-methylcarbamoyl)-4-pyridyloxy)aniline

Nucleophilic Aromatic Substitution
(with K₂CO₃, DMF)

4-Aminophenol Sorafenib

Urea Formation

4-Chloro-3-(trifluoromethyl)phenyl isocyanate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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